Cas no 1289164-37-9 (2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde)

• Product Name: 2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde
• CAS No: 1289164-37-9
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• CID: 5178265
• Update Time: 2026-03-05

2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Isopropyl-2-methylnicotinaldehyde
• 6-Isopropyl-2-methyl-pyridine-3-carbaldehyde
• 2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde

• Inchi： 1S/C10H13NO/c1-7(2)10-5-4-9(6-12)8(3)11-10/h4-7H,1-3H3
• InChI Key： PNJBKBBLEKRTQB-UHFFFAOYSA-N
• SMILES： O=CC1C=CC(C(C)C)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 156
• XLogP3: 1.9
• Topological Polar Surface Area: 30

Additional information on 2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde

Professional Introduction to 2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde (CAS No. 1289164-37-9)

2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde, with the CAS number 1289164-37-9, is a significant compound in the field of organic chemistry and pharmaceutical research. This heterocyclic aldehyde features a pyridine core substituted with a methyl group at the 2-position and an isobutyl group at the 6-position, along with a formyl group at the 3-position. Its unique structural attributes make it a valuable intermediate in the synthesis of various bioactive molecules.

The compound's molecular structure, characterized by its aromatic pyridine ring and aldehyde functionality, positions it as a versatile building block for drug discovery and material science applications. The presence of the aldehyde group (-CHO) not only facilitates further functionalization but also enables participation in condensation reactions, such as Schiff base formation, which is widely utilized in medicinal chemistry.

Recent advancements in synthetic methodologies have highlighted the utility of 2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde in constructing complex molecular frameworks. For instance, researchers have leveraged this compound to develop novel inhibitors targeting enzymes involved in metabolic pathways relevant to neurological disorders. The pyridine moiety's ability to interact with biological targets through hydrogen bonding and hydrophobic effects enhances its appeal as a pharmacophore.

In the realm of medicinal chemistry, derivatives of this compound have shown promise in preclinical studies as potential treatments for inflammatory and infectious diseases. The aldehyde group serves as a reactive site for the introduction of diverse substituents, allowing for fine-tuning of physicochemical properties such as solubility and bioavailability. This adaptability has spurred interest among academic and industrial chemists seeking to optimize lead compounds.

The synthesis of 2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde typically involves multi-step organic transformations, including condensation reactions, cyclization processes, and selective functionalization. Modern synthetic approaches often employ catalytic methods to improve efficiency and reduce environmental impact. For example, transition metal-catalyzed cross-coupling reactions have been utilized to construct the pyridine ring with high regioselectivity.

The compound's reactivity also makes it valuable in material science applications, particularly in the development of advanced polymers and coordination complexes. Its ability to chelate metal ions has been explored in designing catalysts and sensors with enhanced sensitivity. These applications underscore the broad utility of heterocyclic aldehydes in interdisciplinary research.

Current research trends indicate that 2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde will continue to be a focal point for innovation. Ongoing studies focus on exploring its role in photodynamic therapy and as a precursor for bioconjugates used in diagnostic imaging. The integration of computational chemistry tools has further accelerated the discovery of novel derivatives with tailored properties.

The pharmaceutical industry remains keen on harnessing the potential of this compound due to its structural versatility and biological relevance. Collaborative efforts between synthetic chemists and biologists are yielding insights into how modifications at specific positions can modulate activity against disease-causing targets. Such interdisciplinary approaches are essential for translating laboratory findings into clinical applications.

Ethical considerations in drug development also emphasize the importance of sustainable synthesis methods. The demand for greener chemistry has prompted investigations into biocatalytic routes for producing 2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde, reducing reliance on hazardous reagents and minimizing waste generation. These efforts align with global initiatives to promote environmentally responsible chemical manufacturing.

In conclusion, 2-methyl-6-(propan-2-yl)pyridine-3-carbaldehyde (CAS No. 1289164-37-9) represents a cornerstone compound in modern chemical research. Its unique structural features and reactivity make it indispensable for advancing pharmaceuticals, materials science, and industrial applications. As synthetic methodologies evolve and interdisciplinary collaborations deepen, this compound is poised to play an even more prominent role in shaping future scientific breakthroughs.